Cas no 66719-12-8 (Benzene, ditridecyl(tridecylphenoxy)-)
66719-12-8 structure
Product Name:Benzene, ditridecyl(tridecylphenoxy)-
CAS No:66719-12-8
MF:C51H88O
MW:717.243836402893
CID:388342
PubChem ID:71369109
Update Time:2025-04-19
Benzene, ditridecyl(tridecylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, ditridecyl(tridecylphenoxy)-
- 1,2-di(tridecyl)-3-(2-tridecylphenoxy)benzene
- 1,2-DITRIDECYL-3-(2-TRIDECYLPHENOXY)BENZENE
- 66719-12-8
- DTXSID70792147
-
- Inchi: 1S/C51H88O/c1-4-7-10-13-16-19-22-25-28-31-34-40-47-43-39-46-51(49(47)44-36-33-30-27-24-21-18-15-12-9-6-3)52-50-45-38-37-42-48(50)41-35-32-29-26-23-20-17-14-11-8-5-2/h37-39,42-43,45-46H,4-36,40-41,44H2,1-3H3
- InChI Key: JGEPJXSMWNSGPW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1CCCCCCCCCCCCC)C1=CC=CC(=C1CCCCCCCCCCCCC)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 716.68351743g/mol
- Monoisotopic Mass: 716.68351743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 52
- Rotatable Bond Count: 38
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 23.7
- Topological Polar Surface Area: 9.2Ų
Benzene, ditridecyl(tridecylphenoxy)- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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